Octadecyl fumarate
Octadecyl fumarate
Octadecyl fumarate, also known as monostearyl fumarate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Octadecyl fumarate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Octadecyl fumarate has been primarily detected in urine. Within the cell, octadecyl fumarate is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
2424-62-6
VCID:
VC21143839
InChI:
InChI=1S/C22H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-22(25)19-18-21(23)24/h18-19H,2-17,20H2,1H3,(H,23,24)
SMILES:
CCCCCCCCCCCCCCCCCCOC(=O)C=CC(=O)O
Molecular Formula:
C22H40O4
Molecular Weight:
368.5 g/mol
Octadecyl fumarate
CAS No.: 2424-62-6
Cat. No.: VC21143839
Molecular Formula: C22H40O4
Molecular Weight: 368.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Octadecyl fumarate, also known as monostearyl fumarate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Octadecyl fumarate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Octadecyl fumarate has been primarily detected in urine. Within the cell, octadecyl fumarate is primarily located in the membrane (predicted from logP) and cytoplasm. |
|---|---|
| CAS No. | 2424-62-6 |
| Molecular Formula | C22H40O4 |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | 4-octadecoxy-4-oxobut-2-enoic acid |
| Standard InChI | InChI=1S/C22H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-22(25)19-18-21(23)24/h18-19H,2-17,20H2,1H3,(H,23,24) |
| Standard InChI Key | MHQJUHSHQGQVTM-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCOC(=O)/C=C\C(=O)O |
| SMILES | CCCCCCCCCCCCCCCCCCOC(=O)C=CC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCOC(=O)C=CC(=O)O |
| Melting Point | 93-94°C |
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